(3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol

• Molecular Formula: C7H12N2S
• Molecular Weight: 156.25 g/mol
• IUPAC Name: (3-ethyl-1-methylpyrazol-4-yl)methanethiol
• InChI: InChI=1S/C7H12N2S/c1-3-7-6(5-10)4-9(2)8-7/h4,10H,3,5H2,1-2H3
• InChI Key: NYADTSXZRDYFOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1CS)C

Description

“(3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol” is a heterocyclic compound featuring a pyrazole ring substituted with ethyl (C₂H₅) and methyl (CH₃) groups at the 3- and 1-positions, respectively, and a methanethiol (-CH₂SH) group at the 4-position. Pyrazole derivatives are widely studied for their aromaticity, stability, and applications in pharmaceuticals and agrochemicals. The thiol (-SH) group introduces unique reactivity, enabling disulfide bond formation, metal coordination, and nucleophilic interactions. The ethyl and methyl substituents likely influence steric and electronic properties, affecting solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through a cyclocondensation reaction between hydrazine and a 1,3-dicarbonyl compound.

Substitution Reactions: The ethyl and methyl groups are introduced through alkylation reactions using appropriate alkyl halides under basic conditions.

Thiol Group Introduction: The methanethiol group is introduced via nucleophilic substitution, where a thiol reagent reacts with a suitable leaving group on the pyrazole ring.

Industrial Production Methods

Industrial production of (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol follows similar synthetic routes but on a larger scale, often employing continuous flow reactors to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiol group can be oxidized to form disulfides under mild oxidizing conditions.

Reduction: The compound can undergo reduction reactions, particularly at the pyrazole ring, to form dihydropyrazoles.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the thiol group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or iodine in mild conditions.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Disulfides.

Reduction: Dihydropyrazoles.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

(3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol: has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features and reactivity.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth and apoptosis, particularly in cancer cells.

Comparison with Similar Compounds

Research Findings and Implications

• Thermal Stability : Urea-substituted pyrazoles (9a, 9b) exhibit higher melting points (128–137°C) than imidazole or pyrazole analogs (118–124°C), likely due to stronger hydrogen-bonding networks. The target compound’s melting point is unreported but expected to be lower due to the thiol group’s weaker intermolecular forces .
• Oxidation Potential: The thiol group in the target compound could oxidize to disulfides (-S-S-) under mild conditions, analogous to DMDS/DMTS formation from methanethiol. This reactivity may be exploitable in drug design or material science .

Biological Activity

(3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in antimicrobial and anti-inflammatory contexts. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

(3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol features a pyrazole ring with an ethyl group at the third carbon, a methyl group at the first carbon, and a thiol (-SH) functional group. The presence of the thiol group enhances its nucleophilicity, allowing it to participate in various chemical reactions and biological interactions.

Antimicrobial Properties

Research indicates that (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol exhibits significant antimicrobial activity. Its mechanism involves disrupting bacterial cell membranes, which can lead to cell lysis. Studies have shown that this compound effectively inhibits the growth of various bacterial strains, making it a candidate for further development in antimicrobial therapies.

Anti-inflammatory Effects

In addition to its antimicrobial properties, this compound is being explored for its anti-inflammatory effects. Preliminary studies suggest that it may act as an enzyme inhibitor, binding to active sites on enzymes involved in inflammatory pathways. This inhibition can reduce the production of pro-inflammatory mediators, thereby alleviating inflammation .

The mechanisms through which (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol exerts its biological effects include:

• Enzyme Inhibition : The compound can bind to specific enzymes, preventing substrate access and inhibiting their catalytic activity.
• Membrane Disruption : Its interaction with bacterial membranes leads to structural changes that compromise cell integrity.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol typically involves cyclization reactions with appropriate precursors. The structure-activity relationship studies indicate that variations in substituents on the pyrazole ring significantly influence biological activity. For instance, compounds with different alkyl or aryl groups at specific positions exhibit varied potency against microbial strains .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals insights into the unique biological profile of (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol:

Compound Name	Key Features	Biological Activity
1-Methyl-3-(trifluoromethyl)-1H-pyrazole	Contains trifluoromethyl group; lacks thiol group	Lower antimicrobial activity
3-Methyl-1H-pyrazole	Simpler structure without substituents at C3	Minimal anti-inflammatory
2,5-Dimethylpyrazole	Two methyl groups on pyrazole ring	Reduced potency

This table highlights how the presence of both an ethyl substitution and a thiol group in (3-Ethyl-1-methyl-1H-pyrazol-4-YL)methanethiol enhances its reactivity and biological effectiveness compared to other derivatives.